Impurites impurities | Vulcanchem Impurities are chemical substances inside a confined amount of a sample which differ from the chemical composition of the compound of interest. In pharmaceutical world, an impurity is generally considered as an other organic material beside the other drug substances that is arises out of the synthesis most of the time, inorganic contaminants are not considered as an impurity unless they are toxic, such as heavy metal or arsenic.

VCID Product Name CAS No. MF
VC0193202 alpha,alpha,alpha',alpha'-Tetramethyl-5-(dibromomethyl)-1,3-benzenediacetonitrile 1027160-12-8 C15H16Br2N2
VC0193203 2,2'-(5-Methyl-1,3-phenylene)bis(2-methylpropanenitrile) 120511-72-0 C15H18N2
VC0193207 2,2'-(5-(Bromomethyl)-1,3-phenylene)bis(2-methylpropanenitrile) 120511-84-4 C15H17BrN2
VC0193210 Anastrozole EP Impurity I 120511-91-3 C15H17ClN2
VC0193191 Bosentan 147536-97-8 C27H29N5O6S
VC0193188 N-[6-Chloro-5-(2-methoxyphenoxy)[2,2'-bipyrimidin]-4-yl]-4-(1,1-dimethylethyl)-benzenesulfonamide 150727-06-3 C25H24ClN5O4S
VC0193185 4,6-Dichloro-5-(2-methoxyphenoxy)-2,2'-bipyrimidine 150728-13-5 C15H10Cl2N4O2
VC0193200 Abiraterone Acetate 154229-18-2 C26H33NO2
VC0193195 17-(Pyridin-3-yl)androsta-5,16-dien-3-ol 154229-19-3 C24H31NO
VC0193194 Anhydro abiraterone 154229-20-6 C24H29N
VC0193196 (5S,8R,9S,10S,13S,14S)-10,13-Dimethyl-17-pyridin-3-yl-1,2,4,5,6,7,8,9,11,12,14,15-dodecahydrocyclopenta[a]phenanthren-3-one 154229-26-2 C24H31NO
VC0193199 [(3S,8R,9S,10R,13S,14S)-17-(N-Hydroxy-C-methylcarbonimidoyl)-10,13-dimethyl-2,3,4,7,8,9,11,12,14,15-decahydro-1H-cyclopenta[a]phenanthren-3-yl] acetate 2174-13-2 C23H33NO3
VC0193192 Hydroxy Bosentan 253688-60-7 C27H29N5O7S
VC0193190 Desmethyl Bosentan 253688-61-8 C26H27N5O6S
VC0193173 Diazoxide 364-98-7 C8H7ClN2O2S
VC0193175 (4-Phenylbutyl)phosphonic acid 46348-61-2 C10H15O3P
VC0193172 6-(5-Bromo-2-hydroxyphenyl)-2-tert-butyl-6a,9a-dichloro-8-(4-fluorophenyl)-3a,4,6,10,10a,10b-hexahydroisoindolo[5,6-e]isoindole-1,3,7,9-tetrone 6059-27-4 C30H26BrCl2FN2O5
VC0193189 4-Tert-Butylbenzenesulfonamide 6292-59-7 C10H15NO2S
VC0193223 N-[Amino-[[3,4-dihydroxy-5-(hydroxymethyl)oxolan-2-yl]carbamoylamino]methylidene]formamide 65126-88-7 C8H14N4O6
VC0193184 Cinnarizine Impurity A 841-77-0 C17H20N2
VC0193193 Dehydroepiandrosterone acetate 853-23-6 C21H30O3
VC0193220 2-((3-Iodo-1H-indazol-6-yl)thio)-N-methylbenzamide 885126-34-1 C15H12IN3OS
VC0193179 Clevidipine Butyrate iMpurity Ⅲ;diMethyl 4-(2',3'-dichlorophenyl)-2,6-diMethyl-1,4-dihydropyridine-3,5-dicarboxylate 91189-59-2 C17H17Cl2NO4
VC0193206 Didestriazole Anastrozole Dimer Impurity 918312-71-7 C26H29N3
VC0193197 Abiraterone Related Compound 1 (Pregnenolone-16-ene Acetate) 979-02-2 C23H32O3